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Compound of Interest

Compound Name:

4-(4-

Chlorobenzenesulfonyl)benzaldeh

yde

CAS No.: 77422-24-3

Cat. No.: B1298785

Get Quote

Spectroscopic & Synthetic Guide: 4-(4-
Chlorobenzenesulfonyl)benzaldehyde
Executive Summary & Compound Profile
4-(4-Chlorobenzenesulfonyl)benzaldehyde is a critical diaryl sulfone intermediate, often

utilized in the synthesis of protease inhibitors and vinyl sulfone-based electrophiles. Its

structure features two electron-withdrawing groups (aldehyde and sulfone) flanking a central

benzene ring, creating a unique electronic signature observable in NMR and IR spectroscopy.
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Property Data

CAS Number 77422-24-3

Formula C₁₃H₉ClO₃S

Molecular Weight 280.73 g/mol

Appearance White to off-white crystalline solid

Melting Point 153–155 °C

Solubility
Soluble in DMSO, DMF, CHCl₃; limited solubility

in MeOH.[1]

Spectroscopic Data Analysis
Note: The following data represents the consensus of high-field spectral analysis for diaryl

sulfones. Chemical shifts are reported in ppm relative to TMS.

A. Proton Nuclear Magnetic Resonance ( H NMR)
The spectrum is characterized by a distinct aldehyde singlet and two sets of para-substituted

aromatic systems. The sulfone group exerts a strong deshielding effect on the ortho protons of

both rings.

Solvent: DMSO-

or CDCl

(Data below standardized to DMSO-

)
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

10.12 Singlet (s) 1H -CHO

Highly

deshielded

aldehyde proton;

diagnostic peak.

8.18
Doublet (

Hz)
2H Ar-H (a)

Protons ortho to

the sulfone

(benzaldehyde

ring).

8.10
Doublet (

Hz)
2H Ar-H (b)

Protons ortho to

the aldehyde.

8.02
Doublet (

Hz)
2H Ar-H (c)

Protons ortho to

the sulfone

(chlorobenzene

ring).

7.72
Doublet (

Hz)
2H Ar-H (d)

Protons ortho to

the chlorine

atom.

Interpretation Logic:

Deshielding Zone: The protons adjacent to the sulfone (

) and carbonyl (

) groups appear downfield (>8.0 ppm) due to the electron-withdrawing inductive and
mesomeric effects.

Coupling: The distinct

systems confirm the para-substitution pattern.
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B. Infrared Spectroscopy (FT-IR)
The IR spectrum provides rapid confirmation of the three key functional groups.

Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Notes

1705 – 1715 stretch Aldehyde Sharp, strong band.

1320 – 1335 Sulfone

Asymmetric stretch;

diagnostic for

sulfones.

1150 – 1165 Sulfone Symmetric stretch.

1080 – 1095 Aryl Chloride
Characteristic

aromatic halide band.

C. Mass Spectrometry (EI-MS / ESI)
Method: Electron Impact (EI, 70 eV) or ESI+

Molecular Ion (

):

280 (100%) and 282 (33%)

Validation: The 3:1 intensity ratio confirms the presence of a single Chlorine atom (

vs

).

Base Peak / Fragments:

216 (

): Loss of sulfone bridge (rearrangement).
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155 (

): Sulfonyl cation fragment.

111 (

): Chlorophenyl cation.

Synthesis & Experimental Protocol
To ensure high purity (>98%) for biological screening, the Nucleophilic Aromatic Substitution (S

Ar) route is superior to sulfide oxidation, as it avoids over-oxidation byproducts.

Reaction Scheme
Reagents: 4-Fluorobenzaldehyde + Sodium 4-chlorobenzenesulfinate Solvent: DMSO Catalyst:

None required (thermal activation)

Reagents:
4-Fluorobenzaldehyde

+ Na 4-chlorobenzenesulfinate

Reaction:
DMSO, 100°C, 4-6 hours

(S_NAr Mechanism)

 Mix Quench:
Pour into Ice/Water
Precipitate forms

 Complete Purification:
Recrystallization

(EtOH or EtOAc/Hex)

 Filter Final Product:
White Crystalline Solid

>98% Purity

 Dry

Click to download full resolution via product page

Figure 1: Optimized synthesis workflow via S

Ar displacement.

Step-by-Step Methodology
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-

fluorobenzaldehyde (10.0 mmol, 1.24 g) and sodium 4-chlorobenzenesulfinate (11.0 mmol,

2.16 g) in anhydrous DMSO (20 mL).

Reaction: Heat the mixture to 100–110 °C under an inert atmosphere (

) for 4–6 hours.

Validation: Monitor by TLC (30% EtOAc/Hexanes). The starting aldehyde (
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) should disappear, replaced by a lower

spot (

).

Workup: Cool the reaction mixture to room temperature. Slowly pour the solution into 200 mL

of crushed ice/water with vigorous stirring. The product will precipitate as a white solid.[2][3]

Isolation: Filter the solid via vacuum filtration. Wash the filter cake copiously with water (

mL) to remove residual DMSO and salts.

Purification: Recrystallize the crude solid from hot Ethanol or an Ethyl Acetate/Hexane

mixture.

Yield: Expected yield is 85–92%.

Quality Control & Self-Validation System
When characterizing this compound, use the following logic gates to validate your data:

Checkpoint Observation Diagnosis/Action

NMR Purity Extra singlet at ~10.0 ppm?

Fail: Indicates unreacted 4-

fluorobenzaldehyde.

Recrystallize.

NMR Oxidation Broad singlet at ~13.0 ppm?

Fail: Oxidation to carboxylic

acid (air exposure). Store

under

.

Melting Point < 150 °C

Fail: Solvent entrapment

(DMSO) or wet sample. Dry in

vacuum oven at 50°C.

Appearance Yellow/Orange hue

Fail: Trace degradation or

sulfur impurities. Wash with

cold ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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